Cas no 2641628-82-0 (N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide)

• Product Name: N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• CAS No: 2641628-82-0
• MF: C₁₅H₂₄BNO₄S
• MW: 325.231363296509
• CID: 5804837
• PubChem ID: 67433365
• Update Time: 2025-07-20

N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2508133
• N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• 2641628-82-0
• EN300-37363591

• Inchi： 1S/C15H24BNO4S/c1-7-17(22(6,18)19)13-10-8-9-12(11-13)16-20-14(2,3)15(4,5)21-16/h8-11H,7H2,1-6H3
• InChI Key： QZXPXTZBNOODOX-UHFFFAOYSA-N
• SMILES： S(C)(N(CC)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 325.1519096g/mol
• Monoisotopic Mass: 325.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide

Introduction to N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 2641628-82-0)

N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2641628-82-0, has garnered significant attention due to its unique chemical properties and its role in the development of novel therapeutic agents.

The molecular framework of N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide incorporates a boronic acid moiety (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) which is a critical component for various cross-coupling reactions. These reactions are fundamental in synthetic organic chemistry and have been extensively utilized in the construction of complex molecules, particularly in the pharmaceutical industry. The boronic acid group facilitates the Suzuki-Miyaura coupling reaction, a cornerstone technique in modern drug discovery that allows for the efficient formation of carbon-carbon bonds.

In recent years, there has been a surge in research focused on developing new methodologies for boronic acid-mediated reactions. This interest stems from the need for more efficient and selective synthetic routes to produce biologically active compounds. The incorporation of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl into N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide not only enhances the compound's reactivity but also improves its stability under various reaction conditions. These attributes make it an invaluable intermediate in the synthesis of complex pharmaceuticals.

The sulfonamide functional group present in the compound's name (methanesulfonamide) is another key feature that contributes to its utility in medicinal chemistry. Sulfonamides are well-known for their broad spectrum of biological activities and have been incorporated into numerous drugs over the past century. They exhibit properties such as inhibitory effects on enzymes and receptors, making them effective in treating a variety of diseases. The specific arrangement of atoms in N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide likely contributes to its unique pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques and machine learning algorithms, scientists can identify potential drug candidates much more efficiently than traditional methods. N-ethyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide has been subjected to such analyses and has shown promise as a lead compound for further development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the boronic acid group necessitates careful handling to prevent unwanted side reactions. However， recent innovations in synthetic methodologies have streamlined these processes， making it possible to produce N-ethyl-N-[3-(4， 4， 5， 5-tetramethyl-l， 3， 2-dioxaborolan-l -2 -yI)phenyl]methanesulfonarnide on a larger scale with higher yields. These improvements are crucial for advancing drug discovery efforts and bringing new therapies to patients more quickly.

In addition to its pharmaceutical applications， N - ethyI - N - [ 3 - ( 4 ， 4 ， 5 ， 5 - tetramethyll ， 3 ， 2 - dioxaboroIan - 2 - yI ) phenyl ] methanesulfonarnide has potential uses in materials science。 The unique electronic properties of its molecular structure make it a candidate for developing new types of organic semiconductors and conductive polymers. These materials could find applications in flexible electronics， solar cells， and other advanced technologies.

The ongoing research into N - ethyI - N - [ 3 - ( 4 ， 4 ， 5 ， 5 - tetramethyll ， 3 ， 2 - dioxaboroIan - 2 - yI ) phenyl ] methanesulfonarnide is driven by its versatility and the broad range of possibilities it opens up for innovation。 As our understanding of its properties grows， so does its potential to contribute to breakthroughs in medicine and technology. The combination of traditional organic synthesis techniques with cutting-edge computational methods ensures that this compound will remain at the forefront of scientific exploration for years to come.